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Compound of Interest

Compound Name: 3-(4-Bromobenzoyl)acrylic acid

CAS No.: 20972-38-7

Cat. No.: B1268594

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive review of the synthesis, chemical properties,

and known biological activities of 3-(4-Bromobenzoyl)acrylic acid. While specific detailed

experimental protocols and quantitative biological data for this compound are not extensively

available in public literature, this document compiles established methodologies for analogous

compounds and related assays. The synthesis is detailed through a proposed Friedel-Crafts

acylation reaction. The compound's roles as a xanthine oxidase inhibitor and an antibacterial

agent are discussed, with generalized protocols for these biological assays provided. Due to

the absence of specific literature on the signaling pathways affected by 3-(4-
Bromobenzoyl)acrylic acid, a putative mechanism of action for its antibacterial effect is

presented visually. This guide aims to serve as a foundational resource for researchers

interested in the further investigation and application of this compound.
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3-(4-Bromobenzoyl)acrylic acid is a derivative of acrylic acid containing a 4-bromobenzoyl

group. Its chemical structure and key properties are summarized below.

Property Value Reference

CAS Number 39644-80-9 [1]

Molecular Formula C₁₀H₇BrO₃ [1]

Molecular Weight 255.06 g/mol [1]

Boiling Point 396.5 °C [1]

Flash Point 193.6 °C [1]

Storage 10°C - 25°C [1]

Synthesis
The synthesis of 3-(4-Bromobenzoyl)acrylic acid is anticipated to proceed via a Friedel-

Crafts acylation of bromobenzene with maleic anhydride. This electrophilic aromatic

substitution reaction is a standard method for attaching acyl groups to an aromatic ring. While a

specific protocol for this exact synthesis is not detailed in the available literature, a general and

reliable procedure can be adapted from similar syntheses.

Proposed Experimental Protocol: Friedel-Crafts
Acylation
This protocol is based on established methods for Friedel-Crafts acylation reactions.

Materials:

Bromobenzene

Maleic anhydride

Anhydrous aluminum chloride (AlCl₃)

Dry dichloromethane (DCM) or another suitable inert solvent
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Ice

Concentrated hydrochloric acid (HCl)

Sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel

Rotary evaporator

Procedure:

In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add

bromobenzene and dry dichloromethane.

Cool the mixture in an ice bath.

Carefully and portion-wise, add anhydrous aluminum chloride to the stirred solution. The

reaction is exothermic.

In a separate flask, dissolve maleic anhydride in a minimum amount of dry dichloromethane.

Transfer the maleic anhydride solution to a dropping funnel and add it dropwise to the

bromobenzene-AlCl₃ mixture over a period of 30-60 minutes, maintaining the temperature at

0-5 °C.
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After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature. Stir for an additional 1-2 hours.

Heat the reaction mixture to reflux for 1-3 hours to ensure completion.

Cool the reaction mixture back to room temperature and then slowly pour it onto a mixture of

crushed ice and concentrated hydrochloric acid with vigorous stirring. This will decompose

the aluminum chloride complex.

Transfer the mixture to a separatory funnel. Separate the organic layer.

Extract the aqueous layer with two portions of dichloromethane.

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate

solution (to neutralize any remaining acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water, toluene).

Expected Yield and Characterization: Specific yield data for this reaction is not available in the

reviewed literature. Characterization of the final product should be performed using standard

analytical techniques such as ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm the structure

of 3-(4-Bromobenzoyl)acrylic acid.

Biological Activities
3-(4-Bromobenzoyl)acrylic acid has been reported to exhibit inhibitory activity against

xanthine oxidase and antibacterial properties.

Xanthine Oxidase Inhibition
Xanthine oxidase is a key enzyme in purine metabolism, catalyzing the oxidation of

hypoxanthine to xanthine and then to uric acid.[1] Inhibition of this enzyme is a therapeutic
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strategy for managing hyperuricemia and gout. 3-(4-Bromobenzoyl)acrylic acid has been

identified as an in vitro inhibitor of xanthine oxidase.[1] It is suggested to be more potent than

some other known inhibitors like thiourea.[1]

This is a generalized spectrophotometric method.

Materials:

3-(4-Bromobenzoyl)acrylic acid

Xanthine oxidase from bovine milk

Xanthine

Potassium phosphate buffer (pH 7.5)

Dimethyl sulfoxide (DMSO) for dissolving the test compound

Allopurinol (positive control)

96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of 3-(4-Bromobenzoyl)acrylic acid in DMSO. Prepare serial

dilutions to obtain a range of test concentrations.

In a 96-well plate, add a solution of xanthine oxidase in phosphate buffer.

Add the test compound solution (or DMSO for the control) to the wells and pre-incubate for

15 minutes at 25°C.

Initiate the reaction by adding a solution of xanthine in phosphate buffer.

Measure the increase in absorbance at 295 nm at regular intervals, which corresponds to the

formation of uric acid.
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Calculate the percentage of inhibition for each concentration of the test compound compared

to the control.

Determine the IC₅₀ value, the concentration of the inhibitor required to reduce the enzyme

activity by 50%.

Quantitative Data: Specific IC₅₀ values for 3-(4-Bromobenzoyl)acrylic acid are not available

in the reviewed literature.

Antibacterial Activity
3-(4-Bromobenzoyl)acrylic acid has been reported to possess antibacterial activity against

Staphylococcus aureus, Escherichia coli, and Klebsiella. The proposed mechanism of action

involves the highly conjugated system of the molecule reacting with essential sulfhydryl (-SH)

groups in bacterial proteins and enzymes, leading to their inactivation.

A standard broth microdilution method is described.

Materials:

3-(4-Bromobenzoyl)acrylic acid

Bacterial strains (S. aureus, E. coli, Klebsiella)

Mueller-Hinton Broth (MHB)

DMSO

Sterile 96-well microplates

Standard antibiotics (positive controls)

Bacterial inoculum standardized to 0.5 McFarland

Procedure:

Prepare a stock solution of 3-(4-Bromobenzoyl)acrylic acid in DMSO and create serial

two-fold dilutions in MHB in a 96-well plate.
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Prepare a bacterial suspension in MHB, adjusted to a turbidity equivalent to a 0.5 McFarland

standard, and then dilute it to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in

each well.

Inoculate each well of the microplate with the bacterial suspension. Include a growth control

(no compound) and a sterility control (no bacteria).

Incubate the plates at 37°C for 18-24 hours.

The MIC is defined as the lowest concentration of the compound that completely inhibits

visible bacterial growth.

Quantitative Data: Specific MIC values for 3-(4-Bromobenzoyl)acrylic acid against the

mentioned bacterial strains are not available in the reviewed literature.

Putative Mechanism of Action and Signaling
Due to a lack of specific studies on the signaling pathways affected by 3-(4-
Bromobenzoyl)acrylic acid, a diagram illustrating its proposed antibacterial mechanism of

action is presented below. This is based on the hypothesis that the compound's α,β-

unsaturated carbonyl system acts as a Michael acceptor, reacting with nucleophilic sulfhydryl

groups of cysteine residues in essential bacterial enzymes.

Proposed Antibacterial Mechanism```dot
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Caption: Inhibition of the purine catabolism pathway by 3-(4-Bromobenzoyl)acrylic acid.
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Conclusion
3-(4-Bromobenzoyl)acrylic acid presents as a compound of interest for further investigation,

particularly in the fields of enzymology and antibacterial drug discovery. This guide provides a

foundational understanding of its synthesis and biological activities based on the currently

available literature. However, to fully elucidate its potential, further research is required to

establish detailed and optimized synthesis protocols, quantify its biological efficacy through

determination of IC₅₀ and MIC values, and to explore its precise molecular mechanisms of

action and effects on cellular signaling pathways. The proposed experimental frameworks and

mechanistic hypotheses presented herein offer a starting point for such future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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